Cas no 2901066-38-2 ((4-Fluoro-2-methoxyphenyl)(phenyl)methanol)

• Product Name: (4-Fluoro-2-methoxyphenyl)(phenyl)methanol
• CAS No: 2901066-38-2
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• CID: 6796009
• PubChem ID: 23126307
• Update Time: 2025-10-17

(4-Fluoro-2-methoxyphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2-methoxyphenyl)(phenyl)methanol
• MFCD34784114
• 2901066-38-2

• Inchi： 1S/C14H13FO2/c1-17-13-9-11(15)7-8-12(13)14(16)10-5-3-2-4-6-10/h2-9,14,16H,1H3
• InChI Key： ZIERHXYNRFMZAN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on (4-Fluoro-2-methoxyphenyl)(phenyl)methanol

Introduction to (4-Fluoro-2-methoxyphenyl)(phenyl)methanol (CAS No. 2901066-38-2)

(4-Fluoro-2-methoxyphenyl)(phenyl)methanol (CAS No. 2901066-38-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a fluoro and methoxy substituent on the phenyl ring, along with the phenylmethanol moiety, imparts distinct chemical and biological properties that make it an intriguing candidate for various scientific investigations.

The molecular formula of (4-Fluoro-2-methoxyphenyl)(phenyl)methanol is C₁₅H₁₄O₂F, and its molecular weight is approximately 250.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of (4-Fluoro-2-methoxyphenyl)(phenyl)methanol in various medicinal applications. One notable area of research is its role as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The fluoro substituent on the phenyl ring was found to enhance the binding affinity to specific receptors, thereby improving the therapeutic efficacy.

In addition to its medicinal applications, (4-Fluoro-2-methoxyphenyl)(phenyl)methanol has been explored for its potential in materials science. Researchers at the University of California, Berkeley, have reported that this compound can be used as a building block for the synthesis of advanced polymers with unique optical and electronic properties. The presence of the methoxy group contributes to enhanced solubility and processability, making it an attractive candidate for developing new materials for optoelectronic devices.

The synthetic route for preparing (4-Fluoro-2-methoxyphenyl)(phenyl)methanol involves several well-established chemical transformations. A common approach involves the reaction of 4-fluoro-2-methoxybenzaldehyde with phenylmagnesium bromide in anhydrous tetrahydrofuran (THF) followed by hydrolysis to yield the desired product. This method provides high yields and purity, making it suitable for large-scale production.

The safety profile of (4-Fluoro-2-methoxyphenyl)(phenyl)methanol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, (4-Fluoro-2-methoxyphenyl)(phenyl)methanol (CAS No. 2901066-38-2) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable chemical properties make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.